Cas no 1806185-71-6 (2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl moiety and an aldehyde group, enabling further derivatization for constructing complex heterocyclic frameworks. The presence of electron-withdrawing trifluoromethoxy and methoxy substituents enhances its reactivity in nucleophilic substitution and condensation reactions. This compound is particularly valuable in the development of bioactive molecules due to its ability to serve as a key precursor for functionalized pyridine derivatives. High purity and consistent quality ensure reliable performance in synthetic applications, making it a preferred choice for research and industrial-scale processes.
2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde structure
1806185-71-6 structure
Product Name:2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
CAS No:1806185-71-6
MF:C9H7ClF3NO3
MW:269.60499215126
CID:4841702
Update Time:2025-06-07

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
    • Inchi: 1S/C9H7ClF3NO3/c1-16-8-6(2-10)14-3-5(4-15)7(8)17-9(11,12)13/h3-4H,2H2,1H3
    • InChI Key: FRLWUUQNRMNYCG-UHFFFAOYSA-N
    • SMILES: ClCC1C(=C(C(C=O)=CN=1)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.4

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029084055-1g
2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
1806185-71-6 97%
1g
$1,490.00 2022-03-31

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Related Literature

Additional information on 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806185-71-6)

2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by its CAS number 1806185-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a chloromethyl side chain, a methoxy group, a trifluoromethoxy group, and an aldehyde functionality at the 5-position, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde makes it an intriguing candidate for further exploration in drug discovery and development. The chloromethyl group, for instance, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where the introduction of new functional groups can modulate the pharmacological profile of a lead compound.

Similarly, the methoxy and trifluoromethoxy substituents contribute to the electronic and steric properties of the molecule. The methoxy group is known to enhance lipophilicity and metabolic stability, while the trifluoromethoxy group introduces fluorine atoms that can improve binding affinity to biological targets due to their ability to engage in hydrophobic interactions and hydrogen bonding. These features are often exploited in the design of bioactive molecules to optimize their pharmacokinetic and pharmacodynamic properties.

The aldehyde functionality at the 5-position of the pyridine ring provides another avenue for chemical diversification. Aldehydes are highly reactive intermediates that can undergo condensation reactions with various nucleophiles, such as amines and hydrazines, to form Schiff bases or hydrazones. These derivatives have been extensively studied for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde as a key intermediate in drug discovery. Studies have demonstrated that this compound can serve as a scaffold for designing novel inhibitors targeting enzymes involved in critical biological pathways. For instance, its structural motif has been shown to mimic natural substrates or transition states of enzymes such as kinases and proteases, which are implicated in various diseases.

In particular, research has focused on leveraging the reactivity of the chloromethyl group to develop covalent inhibitors. Covalent drug candidates have gained prominence due to their high target specificity and prolonged duration of action. By forming stable covalent bonds with their intended targets, these compounds can outcompete endogenous substrates and disrupt enzymatic activity more effectively. The synthesis of such inhibitors often requires careful optimization of reaction conditions to ensure high yields and purity while minimizing side reactions.

The incorporation of fluorine atoms into pharmaceutical candidates is another area where 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde shines. Fluorinated compounds are widely used in modern medicines due to their ability to enhance metabolic stability, improve oral bioavailability, and increase binding affinity at biological targets. The presence of two fluorine atoms at the 4-position (trifluoromethoxy) adds an additional layer of complexity that can fine-tune the pharmacokinetic profile of derived compounds.

Recent studies have also explored the potential applications of this compound in immunotherapy. Pyridine-based molecules have been shown to modulate immune responses by interacting with various receptors and signaling pathways involved in inflammation and immune cell activation. The unique combination of functional groups in 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde makes it a promising candidate for designing immunoregulatory agents that could be used in treating autoimmune diseases or enhancing anti-tumor immunity.

The synthetic methodologies for preparing this compound have also been refined over recent years. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to complex heterocycles like this one. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents at specific positions within the pyridine ring with high regioselectivity. These methods not only improve yield but also reduce waste generation, aligning with broader efforts toward environmentally conscious drug development.

Furthermore, computational studies have provided valuable insights into the conformational flexibility and electronic properties of 2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde. Molecular dynamics simulations have revealed how different conformations adopt depending on solvent environment or upon binding to biological targets. Such information is crucial for designing molecules with optimal bioavailability and binding affinity.

In conclusion,2-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806185-71-6) represents a versatile building block with significant potential in pharmaceutical research. Its unique structural features offer multiple opportunities for chemical modification and biological exploration, making it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.